Cas no 2228369-26-2 (2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid)

2-1-(5-Bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid is a versatile brominated pyridine derivative featuring a cyclopropyl and methoxyacetic acid functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex heterocyclic frameworks. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the cyclopropyl ring contributes to steric and electronic modulation. The methoxyacetic acid moiety offers further derivatization potential, enabling carboxylate-based conjugations or salt formation. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships due to its balanced lipophilicity and polarity. High purity grades are available to ensure consistent performance in sensitive applications.
2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid structure
2228369-26-2 structure
Product Name:2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid
CAS No:2228369-26-2
MF:C11H12BrNO3
MW:286.12188243866
CID:6027716
PubChem ID:165831200
Update Time:2025-06-11

2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid
    • 2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
    • 2228369-26-2
    • EN300-1908123
    • Inchi: 1S/C11H12BrNO3/c1-16-9(10(14)15)11(4-5-11)8-3-2-7(12)6-13-8/h2-3,6,9H,4-5H2,1H3,(H,14,15)
    • InChI Key: YOHHAGLKUBUWHW-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1(C(C(=O)O)OC)CC1

Computed Properties

  • Exact Mass: 285.00006g/mol
  • Monoisotopic Mass: 285.00006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59.4Ų

2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1908123-0.05g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
0.05g
$1549.0 2023-09-18
Enamine
EN300-1908123-0.1g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
0.1g
$1623.0 2023-09-18
Enamine
EN300-1908123-0.25g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
0.25g
$1696.0 2023-09-18
Enamine
EN300-1908123-0.5g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
0.5g
$1770.0 2023-09-18
Enamine
EN300-1908123-1.0g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
1g
$1844.0 2023-06-01
Enamine
EN300-1908123-2.5g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
2.5g
$3611.0 2023-09-18
Enamine
EN300-1908123-5.0g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
5g
$5345.0 2023-06-01
Enamine
EN300-1908123-10.0g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
10g
$7927.0 2023-06-01
Enamine
EN300-1908123-1g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
1g
$1844.0 2023-09-18
Enamine
EN300-1908123-5g
2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-methoxyacetic acid
2228369-26-2
5g
$5345.0 2023-09-18

Additional information on 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid

Research Briefing on 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid (CAS: 2228369-26-2)

In recent years, the compound 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid (CAS: 2228369-26-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and bromopyridinyl moieties, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The following briefing provides an overview of the latest research findings, synthesis methodologies, and potential applications of this compound.

The synthesis of 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid involves a multi-step process, often starting with the functionalization of 5-bromo-2-pyridinecarboxaldehyde. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclopropanation step, which is critical for the formation of the cyclopropyl ring. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods have been explored to enhance efficiency and stereoselectivity.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific biological targets. For instance, preliminary in vitro studies suggest that 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid may interact with enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its structural features have prompted investigations into its role as a building block for more complex molecules, such as kinase inhibitors and GPCR ligands.

Recent patent filings and industry reports highlight the growing interest in this compound, with several pharmaceutical companies exploring its utility in proprietary drug formulations. The bromopyridinyl group, in particular, is noted for its ability to engage in halogen bonding, a property that can enhance binding affinity and selectivity in drug-receptor interactions. This has led to its incorporation into libraries of compounds screened for various therapeutic indications.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid. Issues such as stability under physiological conditions and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with the goal of advancing this compound into preclinical and clinical trials.

In conclusion, 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-methoxyacetic acid represents a versatile and promising entity in chemical biology and drug discovery. Its unique structure and functional groups offer multiple avenues for therapeutic development, and continued research is expected to unlock its full potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the pharmaceutical industry.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.